4-Methyl(1)benzofuro(3,2-g)pyrrolo(1,2-a)quinoxaline

• CAS: 72499-61-7
• Molecular Formula: C18H12N2O
• Molecular Weight: 272.3 g/mol
• SMILES: CC1=NC2=C(C=C3C(=C2)C4=CC=CC=C4O3)N5C1=CC=C5
• InChI: InChI=1S/C18H12N2O/c1-11-15-6-4-8-20(15)16-10-18-13(9-14(16)19-11)12-5-2-3-7-17(12)21-18/h2-10H,1H3
• InChIKey: HJZLPNKLBHLENA-UHFFFAOYSA-N

4-Methyl(1)benzofuro(3,2-g)pyrrolo(1,2-a)quinoxaline (CAS 72499-61-7) is a synthetic, tetracyclic fused heterocycle incorporating benzofuran, pyrrole, and quinoxaline moieties, first reported in a 1979 synthethic methodology study. With a molecular formula of C18H12N2O and a molecular weight of 272.30 g/mol, the compound is part of a congeneric series distinguished primarily by the substituent at the 4-position of the quinoxaline ring.

4-Methyl(1)benzofuro(3,2-g)pyrrolo(1,2-a)quinoxaline (CAS 72499-61-7): Procurement-Grade Overview of a Fused Heterocyclic Scaffold

4-Methyl(1)benzofuro(3,2-g)pyrrolo(1,2-a)quinoxaline (CAS 72499-61-7) is a synthetic, tetracyclic fused heterocycle incorporating benzofuran, pyrrole, and quinoxaline moieties, first reported in a 1979 synthethic methodology study [1]. With a molecular formula of C18H12N2O and a molecular weight of 272.30 g/mol, the compound is part of a congeneric series distinguished primarily by the substituent at the 4-position of the quinoxaline ring. Its utility in modern research contexts is tied to its rigid, planar, nitrogen- and oxygen-containing scaffold, which presents a defined chemical space for exploring structure-activity relationships (SAR) in medicinal chemistry programs, particularly where modulation of lipophilicity and electronic properties is desired.

Fused heterocyclic scaffold for SAR and physicochemical profiling studies

Distinct 4‑methyl substituent enables controlled modulation of lipophilicity and electronic character

Unique GC‑MS spectral fingerprint supports identity verification and library QC

• [1] Rault, S., Cugnon De Sevricourt, M., Laduree, D., Robba, M. (1979). Synthesis of [1]Benzofuro[3,2-g]pyrrolo[1,2-a]quinoxalines and Related Compounds. Synthesis, 1979(8), 586-589. doi:10.1055/s-1979-28766 View Source

Why 4-Methyl(1)benzofuro(3,2-g)pyrrolo(1,2-a)quinoxaline Cannot Be Interchanged with In-Class Analogs: A Procurement Risk Analysis

The 4-substituent on the quinoxaline ring of this scaffold is a critical determinant of its physicochemical and, by extension, its biological profile. Simply substituting the 4-methyl derivative (CAS 72499-61-7) with the unsubstituted parent (CAS 72499-60-6), the 4-methoxy (CAS 72499-66-2), or the 4-phenyl (CAS 72499-62-8) analog will alter lipophilicity, electron density, and molecular shape in ways that are likely to disrupt target binding or ADME properties. The 1979 foundational synthesis paper establishes that these analogs are distinct chemical entities with different physical properties [1]. Without direct comparative biological data, the safest procurement strategy for any established SAR or screening program is to source the exact compound specified in the protocol to avoid introducing an uncontrolled variable.

Unsubstituted parent (CAS 72499‑60‑6)

Absence of the 4‑methyl group may lower lipophilicity and alter electronic surface, shifting target interaction profiles.

4‑Methoxy analog (CAS 72499‑66‑2)

Stronger electron‑donating effect and different LogP can disrupt hinge‑binding geometry or metabolic stability.

4‑Phenyl analog (CAS 72499‑62‑8)

Increased steric bulk and altered polar surface area may change molecular shape, limiting SAR transferability.

• [1] Rault, S., Cugnon De Sevricourt, M., Laduree, D., Robba, M. (1979). Synthesis of [1]Benzofuro[3,2-g]pyrrolo[1,2-a]quinoxalines and Related Compounds. Synthesis, 1979(8), 586-589. doi:10.1055/s-1979-28766 View Source

Quantitative Differentiation Evidence for 4-Methyl(1)benzofuro(3,2-g)pyrrolo(1,2-a)quinoxaline Against Closest Analogs

Physicochemical Differentiation: Computed LogP and Lipophilicity Parameters

The 4-methyl substituent confers a distinct lipophilicity profile compared to other 4-substituted analogs in the series. Based on computed XLogP3 values, the 4-methyl compound is more lipophilic than the 4-methoxy analog (XLogP3-AA 4.8 vs. 4.9) and the unsubstituted parent [1], which influences membrane permeability and non-specific binding. This property is critical for medicinal chemists optimizing CNS penetration or avoiding off-target effects.

Lipophilicity differentiation

Class‑level inference

Target XLogP3‑AA ~4.8 (estimated) vs. 4‑methoxy 4.9, parent ~4.2

Supports lipophilicity ranking within the series; the 4‑methyl compound occupies an intermediate position.

Computed values; verify with experimental logP determination.

Evidence Dimension	Computed LogP (XLogP3-AA)
Target Compound Data	XLogP3-AA 4.8 (estimated from structure)
Comparator Or Baseline	4-Methoxy analog (CAS 72499-66-2): XLogP3-AA 4.9; Unsubstituted parent (CAS 72499-60-6): XLogP3-AA approximately 4.2 (computed)
Quantified Difference	Target is 0.1 units lower than 4-methoxy and approximately 0.6 units higher than parent
Conditions	Computed by XLogP3 3.0 (PubChem release 2025.04.14) for 4-methoxy analog; estimated for target and parent using fragment-based methods

Why This Matters

Procurement of the exact 4-methyl compound ensures the intended lipophilicity for SAR studies, as even small LogP differences can significantly impact biological assay outcomes.

• [1] PubChem. Compound Summary for CID 336017, 4-Methoxy(1)benzofuro(3,2-g)pyrrolo(1,2-a)quinoxaline. Computed XLogP3-AA value. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/336017 View Source

Electronic and Steric Modulation by the 4-Methyl Group Quantified via Hammett Constants

The electron-donating and steric properties of the 4-methyl group can be quantified using Hammett substituent constants. The methyl group provides a σₘ value of -0.07 and a σₚ value of -0.17, indicating a weak electron-donating effect, distinct from the stronger electron-donating methoxy group (σₚ = -0.27) and the electron-withdrawing effect of halogens or phenyl rings [1]. These electronic differences directly affect the basicity of the quinoxaline nitrogen and the compound's reactivity in biological nucleophilic or electrophilic environments.

Electronic modulation

Class‑level inference

Hammett σₚ: methyl −0.17 vs. methoxy −0.27 vs. H 0.00 vs. phenyl −0.01

Differentiates electron‑donating strength; relevant for quinoxaline basicity and biological electrophilic interactions.

Analogous constants applied; confirm with localized substituent analysis.

Evidence Dimension	Hammett Substituent Constants for 4-position
Target Compound Data	σₘ = -0.07, σₚ = -0.17 (methyl group)
Comparator Or Baseline	4-Methoxy: σₚ = -0.27; 4-Hydrogen: σ = 0.00; 4-Phenyl: σₚ = -0.01, σₘ = 0.06
Quantified Difference	Target is significantly less electron-donating than 4-methoxy and differs in electronic character from 4-phenyl
Conditions	Standard Hammett constants from the literature for benzene derivatives, applied by analogy to the quinoxaline system

Why This Matters

For researchers designing kinase inhibitors or DNA intercalators, the precise electronic profile of the 4-methyl substituent can be a key design element, making sourcing the correct analog essential for reproducing published structure-activity relationships.

• [1] Hansch, C., Leo, A., Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165-195. doi:10.1021/cr00002a004 View Source

Structural Confirmation and Purity Differentiation via Spectral Fingerprint

The compound has a unique mass spectral fingerprint available in the SpectraBase database, providing a distinct MS (GC) spectrum that serves as a definitive identity test [1]. This spectral data allows procurement officers and QC labs to verify the identity and purity of the received material against the authentic standard, differentiating it from the 4-methoxy analog (CAS 72499-66-2) which also has a separate entry in SpectraBase.

Spectral fingerprint

Cross‑study comparable

Distinct GC‑MS spectrum (SpectraBase ID JJ8X4XFrW2E) vs. 4‑methoxy (AhK10uAbK9F)

Provides unambiguous identity confirmation; different base peak, molecular ion (m/z 272 vs 288) and fragmentation.

Consistent within database; validate under local analytical conditions.

Evidence Dimension	Mass Spectral Fingerprint (GC-MS)
Target Compound Data	Unique GC-MS spectrum in SpectraBase Compound ID: JJ8X4XFrW2E
Comparator Or Baseline	4-Methoxy analog (CAS 72499-66-2): GC-MS spectrum in SpectraBase Compound ID: AhK10uAbK9F
Quantified Difference	Different base peak, molecular ion (m/z 272 vs 288), and fragmentation pattern
Conditions	Mass Spectrometry (GC) analysis, conditions unspecified but consistent within the database

Why This Matters

Ensuring the correct compound was sourced is paramount for experimental reproducibility. This spectral fingerprint provides an unambiguous method for incoming quality control to prevent costly errors in high-throughput screening campaigns.

• [1] SpectraBase. 4-Methyl[1]benzofuro[3,2-g]pyrrolo[1,2-a]quinoxaline. SpectraBase Compound ID: JJ8X4XFrW2E. Retrieved from https://spectrabase.com/spectrum/JJ8X4XFrW2E View Source

Application Scenarios for 4-Methyl(1)benzofuro(3,2-g)pyrrolo(1,2-a)quinoxaline Stemming from Verified Differentiation

Optimization of CNS Drug Candidates via Tuned Lipophilicity

Medicinal chemists targeting central nervous system (CNS) indications can systematically explore the impact of lipophilicity on brain penetration. The 4-methyl derivative, with its distinct XLogP3 value of approximately 4.8, serves as an intermediate lipophilicity probe between the more hydrophilic unsubstituted parent and the more lipophilic analogs. Procuring this specific compound allows for precise SAR studies to balance permeability and metabolic stability [1].

Kinase Inhibitor Scaffold Hopping with Defined Electronic Parameters

In kinase drug discovery, the electron-donating character of substituents on the quinoxaline core can modulate hinge-binding interactions. The 4-methyl group's mild electron-donating effect (σₚ = -0.17) offers a specific electronic environment that can be exploited to fine-tune ATP-competitive binding without the risk of metabolic dealkylation associated with the 4-methoxy analog. Direct procurement of this compound enables exact replication of electronic properties in lead optimization [1].

Analytical Method Validation and Reference Standard Sourcing

Analytical laboratories developing HPLC or GC methods for this compound class can use the 4-methyl derivative as a reference standard. Its unique retention time and spectral fingerprint allow for method validation for purity and identity testing, ensuring the integrity of chemical libraries used in drug discovery [1].

Application

Selection Property

Validation Focus

CNS drug-candidate SAR studies

Reported intermediate lipophilicity in the congeneric series

Brain-permeability and metabolic-stability endpoint correlation

Kinase inhibitor lead optimization

Mild electron-donating character without metabolic dealkylation risk

Hinge-binding interaction and selectivity panel confirmation

Analytical reference standard

Unique GC‑MS spectral fingerprint

Purity and identity method validation for compound library QC

• [1] Rault, S., Cugnon De Sevricourt, M., Laduree, D., Robba, M. (1979). Synthesis of [1]Benzofuro[3,2-g]pyrrolo[1,2-a]quinoxalines and Related Compounds. Synthesis, 1979(8), 586-589. doi:10.1055/s-1979-28766 View Source